Cas no 5633-34-1 (4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline)

• Product Name: 4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline
• CAS No: 5633-34-1
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 1602256
• PubChem ID: 762578
• Update Time: 2025-04-21

4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[6-(propan-2-yl)-1H-benzimidazol-2-yl]aniline
• 4-(5-Isopropyl-1H-benzimidazol-2-yl)aniline
• Benzenamine, 4-[5-(1-methylethyl)-1H-benzimidazol-2-yl]-
• 4-(6-propan-2-yl-1H-benzimidazol-2-yl)aniline
• 4-(5-Isopropyl-1H-benzoimidazol-2-yl)-phenylamine
• HMS1607N11
• Oprea1_092410
• 4-(5-Isopropyl-1 H -benzoimidazol-2-yl)-phenylamine
• DTXSID20354037
• EU-0033679
• AKOS000634843
• Oprea1_445240
• 4-(5-Isopropyl-1H-benzo[d]imidazol-2-yl)aniline
• CCG-103337
• 303099-05-0
• 4-(6-Isopropyl-1H-benzo[d]imidazol-2-yl)aniline
• 5633-34-1

• Inchi： 1S/C16H17N3/c1-10(2)12-5-8-14-15(9-12)19-16(18-14)11-3-6-13(17)7-4-11/h3-10H,17H2,1-2H3,(H,18,19)
• InChI Key： NJSJUUVCEGAWOL-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)N)=NC2=CC=C(C=C12)C(C)C

Computed Properties

• Exact Mass: 251.14241
• Monoisotopic Mass: 251.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.7

Experimental Properties

• Density: 1.181
• Boiling Point: 471.9°C at 760 mmHg
• Flash Point: 270.5°C
• Refractive Index: 1.671
• PSA: 54.7